Cas no 1392804-16-8 (cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride)

Technical Introduction: cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride is a cyclobutane derivative featuring a stereospecific cis-configuration, a carboxylate ester, and an amine functional group, stabilized as its hydrochloride salt. This compound is valued for its rigid cyclobutane scaffold, which imparts conformational constraint, making it useful in medicinal chemistry for structure-activity relationship (SAR) studies or as a building block in peptide mimetics. The hydrochloride salt enhances solubility and handling stability. The cis-orientation and quaternary dimethyl substitution may influence binding selectivity in target interactions. Suitable for synthetic applications requiring sterically hindered, functionalized cyclobutanes, it offers precise stereochemical control for advanced intermediate synthesis.
cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride structure
1392804-16-8 structure
Product Name:cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
CAS No:1392804-16-8
MF:C8H16ClNO2
MW:193.671141624451
MDL:MFCD23106163
CID:3041173
PubChem ID:72207637
Update Time:2025-09-28

cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
    • cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
    • cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate HCl
    • methyl (1R,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylate;hydrochloride
    • METHYL (1R,3S)-3-AMINO-2,2-DIMETHYLCYCLOBUTANE-1-CARBOXYLATE HYDROCHLORIDE
    • rac-methyl (1R,3S)-3-amino-2,2-dimethylcyclobutane-1-carboxylate hydrochloride
    • CS-0049657
    • Methyl cis-3-amino-2,2-dimethylcyclobutane-1-carboxylate HCl
    • AS-34771
    • 1392804-16-8
    • cis-Methyl 3-amino-2,2-dimethylcyclobutane-carboxylate hydrochloride
    • MFCD23106163
    • AKOS025291197
    • (1R,3S)-rel-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
    • (1R,3S)-rel-Methyl3-amino-2,2-dimethylcyclobutanecarboxylatehydrochloride
    • EN300-352161
    • Cyclobutanecarboxylic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (1R,3S)-rel-
    • MDL: MFCD23106163
    • Inchi: 1S/C8H15NO2.ClH/c1-8(2)5(4-6(8)9)7(10)11-3;/h5-6H,4,9H2,1-3H3;1H/t5-,6-;/m0./s1
    • InChI Key: YNGIJCQPNBJXTP-GEMLJDPKSA-N
    • SMILES: Cl.O(C)C([C@@H]1C[C@@H](C1(C)C)N)=O

Computed Properties

  • Exact Mass: 193.0869564g/mol
  • Monoisotopic Mass: 193.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-1g
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
1g
11115.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-250mg
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
250mg
3705.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-500mg
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
500mg
7410.0CNY 2021-07-14
TRC
C475900-10mg
cis-Methyl 3-Amino-2,2-dimethylcyclobutanecarboxylate Hydrochloride
1392804-16-8
10mg
$ 50.00 2022-04-01
TRC
C475900-50mg
cis-Methyl 3-Amino-2,2-dimethylcyclobutanecarboxylate Hydrochloride
1392804-16-8
50mg
$ 160.00 2022-04-01
TRC
C475900-100mg
cis-Methyl 3-Amino-2,2-dimethylcyclobutanecarboxylate Hydrochloride
1392804-16-8
100mg
$ 250.00 2022-04-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-1g
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
1g
11115CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-250mg
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
250mg
3705CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
ST-M11842-500mg
cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride - M11842
1392804-16-8 97.0%
500mg
7410CNY 2021-05-07
Chemenu
CM106810-250mg
cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
1392804-16-8 95%+
250mg
$542 2023-03-07

Additional information on cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride

Cis-Methyl 3-Amino-2,2-Dimethylcyclobutanecarboxylate Hydrochloride (CAS No. 1392804-16-8): A Comprehensive Overview

Cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride, identified by its CAS number 1392804-16-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutane core, which is a highly versatile scaffold in medicinal chemistry due to its unique three-dimensional structure and conformational flexibility. The presence of both amino and ester functional groups, along with the specific stereochemistry of the cis configuration, makes this molecule particularly intriguing for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile makes it an attractive candidate for formulation into various dosage forms, including injectables and oral medications. The structural features of cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride suggest potential biological activities that have not yet been fully elucidated. However, preliminary studies indicate that such compounds may exhibit properties relevant to immunomodulation, anti-inflammatory responses, and possibly even antiviral effects.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. The cyclobutane ring system is particularly noteworthy because it can mimic the binding pockets of various biological targets, including enzymes and receptors. The< strong> cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride structure provides a unique combination of steric hindrance and electronic properties that could be exploited to design highly specific ligands. For instance, the amino group can serve as a hydrogen bond acceptor or donor, while the ester moiety can interact with carboxylate-rich binding sites.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In medicinal chemistry, simple scaffolds are often used as starting points for the synthesis of lead compounds. The< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride scaffold can be modified in various ways to introduce additional functional groups or to alter its stereochemistry. This flexibility allows chemists to fine-tune the properties of the resulting compounds to optimize their biological activity and pharmacokinetic profiles.

Recent advances in computational chemistry have also contributed to the growing interest in this type of compound. Molecular modeling techniques can predict how< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride might interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying promising derivatives before they are synthesized. Additionally, virtual screening methods can be used to rapidly sift through large libraries of compounds to find those with the highest potential for therapeutic activity.

The synthesis of< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride presents several challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. For example, asymmetric catalysis has enabled the selective formation of the desired cis configuration without generating significant amounts of the trans isomer. This advancement is crucial because the biological activity of many molecules is highly dependent on their stereochemistry.

In addition to its potential as an intermediate in drug synthesis, cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride may also have applications in materials science and industrial chemistry. Its unique structural features could make it useful as a chiral auxiliary or as a component in polymers with specific properties. Furthermore, the compound's stability under various conditions makes it suitable for use in multiple chemical processes without degradation.

The future research directions for< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride are multifaceted and exciting. One area of focus is understanding its mechanism of action at a molecular level. By elucidating how this compound interacts with biological targets, researchers can gain insights into its potential therapeutic benefits and limitations. Another important direction is exploring its pharmacokinetic properties through preclinical studies in animal models.

As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools like< strong>cis-methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride. Its unique structure and versatility make it a valuable asset in both academic research and industrial applications. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock new possibilities for this remarkable compound.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.